Cas no 898464-95-4 (2-(6-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-(2-methoxyethyl)acetamide)
2-(6-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-(2-methoxyethyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, 2-[[6-[[4-(4-fluorophenyl)-1-piperazinyl]methyl]-4-oxo-4H-pyran-3-yl]oxy]-N-(2-methoxyethyl)-
- 2-(6-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-(2-methoxyethyl)acetamide
-
- Inchi: 1S/C21H26FN3O5/c1-28-11-6-23-21(27)15-30-20-14-29-18(12-19(20)26)13-24-7-9-25(10-8-24)17-4-2-16(22)3-5-17/h2-5,12,14H,6-11,13,15H2,1H3,(H,23,27)
- InChI Key: YGYUFDRSEZEKKH-UHFFFAOYSA-N
- SMILES: C(NCCOC)(=O)COC1C(=O)C=C(CN2CCN(C3=CC=C(F)C=C3)CC2)OC=1
2-(6-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-(2-methoxyethyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2617-1521-2μmol |
2-[(6-{[4-(4-fluorophenyl)piperazin-1-yl]methyl}-4-oxo-4H-pyran-3-yl)oxy]-N-(2-methoxyethyl)acetamide |
898464-95-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2617-1521-5μmol |
2-[(6-{[4-(4-fluorophenyl)piperazin-1-yl]methyl}-4-oxo-4H-pyran-3-yl)oxy]-N-(2-methoxyethyl)acetamide |
898464-95-4 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2617-1521-10μmol |
2-[(6-{[4-(4-fluorophenyl)piperazin-1-yl]methyl}-4-oxo-4H-pyran-3-yl)oxy]-N-(2-methoxyethyl)acetamide |
898464-95-4 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2617-1521-20μmol |
2-[(6-{[4-(4-fluorophenyl)piperazin-1-yl]methyl}-4-oxo-4H-pyran-3-yl)oxy]-N-(2-methoxyethyl)acetamide |
898464-95-4 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2617-1521-1mg |
2-[(6-{[4-(4-fluorophenyl)piperazin-1-yl]methyl}-4-oxo-4H-pyran-3-yl)oxy]-N-(2-methoxyethyl)acetamide |
898464-95-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2617-1521-2mg |
2-[(6-{[4-(4-fluorophenyl)piperazin-1-yl]methyl}-4-oxo-4H-pyran-3-yl)oxy]-N-(2-methoxyethyl)acetamide |
898464-95-4 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2617-1521-3mg |
2-[(6-{[4-(4-fluorophenyl)piperazin-1-yl]methyl}-4-oxo-4H-pyran-3-yl)oxy]-N-(2-methoxyethyl)acetamide |
898464-95-4 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2617-1521-4mg |
2-[(6-{[4-(4-fluorophenyl)piperazin-1-yl]methyl}-4-oxo-4H-pyran-3-yl)oxy]-N-(2-methoxyethyl)acetamide |
898464-95-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2617-1521-5mg |
2-[(6-{[4-(4-fluorophenyl)piperazin-1-yl]methyl}-4-oxo-4H-pyran-3-yl)oxy]-N-(2-methoxyethyl)acetamide |
898464-95-4 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2617-1521-10mg |
2-[(6-{[4-(4-fluorophenyl)piperazin-1-yl]methyl}-4-oxo-4H-pyran-3-yl)oxy]-N-(2-methoxyethyl)acetamide |
898464-95-4 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-(6-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-(2-methoxyethyl)acetamide Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 2-(6-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-(2-methoxyethyl)acetamide
2-(6-{4-(4-Fluorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-(2-methoxyethyl)acetamide: A Comprehensive Overview
The compound with CAS No 898464-95-4, known as 2-(6-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-(2-methoxyethyl)acetamide, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structure and promising biological activities, making it a subject of extensive research in recent years.
The molecular structure of this compound is characterized by the presence of a piperazine ring and a pyran ring, both of which are key structural motifs in many bioactive molecules. The piperazine moiety, a six-membered ring containing two nitrogen atoms, is known for its ability to form hydrogen bonds and interact with various biological targets. Similarly, the pyran ring, a five-membered oxygen-containing ring, contributes to the molecule's stability and solubility properties.
Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. Specifically, it has been shown to interact with key enzymes involved in the regulation of cellular proliferation and apoptosis. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against protein kinase A (PKA), a critical enzyme in cell signaling pathways. This finding underscores its potential as a therapeutic agent in the treatment of diseases such as cancer and inflammatory disorders.
In addition to its enzymatic activity, this compound has also been investigated for its ability to modulate G-protein coupled receptors (GPCRs). GPCRs are a family of membrane proteins that play a central role in cellular communication and are implicated in numerous diseases. The ability of this compound to interact with GPCRs suggests its potential as a lead compound for drug discovery efforts targeting these receptors.
The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the preparation of the piperazine derivative and the subsequent coupling reaction with the pyran moiety. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for biological testing.
From an analytical standpoint, this compound has been thoroughly characterized using modern spectroscopic techniques such as NMR spectroscopy and mass spectrometry. These analyses have confirmed its molecular formula and structure, providing a solid foundation for further studies.
One area of ongoing research focuses on understanding the mechanism of action of this compound at the molecular level. By employing techniques such as X-ray crystallography and molecular docking studies, scientists aim to elucidate how this compound interacts with its target proteins. Such insights are crucial for guiding further optimization efforts and improving its therapeutic potential.
Another promising avenue is the exploration of this compound's pharmacokinetic properties. Studies conducted in preclinical models have shown that it exhibits favorable absorption and distribution characteristics, making it a viable candidate for systemic administration. However, further research is needed to evaluate its metabolism and excretion profiles in more detail.
In conclusion, CAS No 898464-95-4 represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities. As research continues to uncover its full potential, this compound holds promise as a novel therapeutic agent in the treatment of various diseases.
898464-95-4 (2-(6-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-(2-methoxyethyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)